Cas no 119826-76-5 (Acetic acid, (2,3-dihydro-1H-inden-1-ylidene)-, methyl ester, (E)-)

• Product Name: Acetic acid, (2,3-dihydro-1H-inden-1-ylidene)-, methyl ester, (E)-
• CAS No: 119826-76-5
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 3677377
• PubChem ID: 14172292
• Update Time: 2025-04-22

Acetic acid, (2,3-dihydro-1H-inden-1-ylidene)-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2,3-dihydro-1H-inden-1-ylidene)-, methyl ester, (E)-
• Acetic acid, 2-(2,3-dihydro-1H-inden-1-ylidene)-, methyl ester, (2E)-
• (E)-Methyl 2-(2,3-dihydro-1H-inden-1-ylidene)acetate
• methyl (2E)-2,3-dihydro-1H-inden-1-ylideneethanoate
• 119826-76-5
• methyl (2E)-2-(2,3-dihydroinden-1-ylidene)acetate
• (E)-Methyl2-(2,3-dihydro-1H-inden-1-ylidene)acetate

• Inchi： 1S/C12H12O2/c1-14-12(13)8-10-7-6-9-4-2-3-5-11(9)10/h2-5,8H,6-7H2,1H3/b10-8+
• InChI Key： GFRSMOJLJVHWGT-CSKARUKUSA-N
• SMILES： C(OC)(=O)/C=C1/C2=C(C=CC=C2)CC/1

Computed Properties

• Exact Mass: 188.083729621Da
• Monoisotopic Mass: 188.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų